Cas no 5467-96-9 (isoquinolin-1-yl(4-methylphenyl)methanol)
5467-96-9 structure
Product Name:isoquinolin-1-yl(4-methylphenyl)methanol
CAS No:5467-96-9
MF:C17H15NO
MW:249.307104349136
CID:942518
PubChem ID:230492
Update Time:2025-04-19
isoquinolin-1-yl(4-methylphenyl)methanol Chemical and Physical Properties
Names and Identifiers
-
- isoquinolin-1-yl(4-methylphenyl)methanol
- [1]Isochinolyl-diphenyl-methanol
- [1]Isochinolyl-p-tolyl-methanol
- [1]isoquinolyl-diphenyl-methanol
- [1]isoquinolyl-p-tolyl-methanol
- 1-(Diphenyl-hydroxymethyl)-isochinolin
- AC1L5JO5
- AC1Q7778
- AR-1J2820
- CTK5A2235
- HMS3093B11
- NSC25448
- p-tolyl-(isoquinolin-1-yl)carbinol
- Maybridge4_002871
- 1-isoquinolyl(4-methylphenyl)methanol
- isoquinolin-1-yl(p-tolyl)methanol
- BRD-A53210848-001-01-2
- Oprea1_737254
- 5467-96-9
- isoquinolin-1-yl-(4-methylphenyl)methanol
- HMS1529C11
- NSC25432
- AKOS013263691
- NSC-25432
-
- Inchi: 1S/C17H15NO/c1-12-6-8-14(9-7-12)17(19)16-15-5-3-2-4-13(15)10-11-18-16/h2-11,17,19H,1H3
- InChI Key: IHTOWEGIHYKYQN-UHFFFAOYSA-N
- SMILES: OC(C1C=CC(C)=CC=1)C1C2C=CC=CC=2C=CN=1
Computed Properties
- Exact Mass: 249.11545
- Monoisotopic Mass: 249.115364102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 285
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 33.1Ų
Experimental Properties
- PSA: 33.12
isoquinolin-1-yl(4-methylphenyl)methanol Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
5467-96-9 (isoquinolin-1-yl(4-methylphenyl)methanol) Related Products
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- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
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